BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Amino-6-phenylpyrazine-2-carbonitrile CAS
number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Amino-6-phenylpyrazine-2-
Compound Name:
carbonitrile

cat. No.: B1275326

Technical Guide: 3-Amino-6-phenylpyrazine-2-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-6-phenylpyrazine-2-
carbonitrile, a heterocyclic organic compound of interest in medicinal chemistry and materials
science. This document consolidates its known physicochemical properties, a detailed
experimental protocol for a closely related analog, and an exploration of the biological activities
observed in structurally similar compounds.

Core Compound Data

The fundamental properties of 3-Amino-6-phenylpyrazine-2-carbonitrile are summarized
below, providing a quick reference for researchers.

Property Value Source
CAS Number 50627-25-3 N/A
Molecular Formula C11HsNa4 N/A
Molecular Weight 196.208 g/mol N/A
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Synthesis Protocol

While a specific protocol for the direct synthesis of 3-Amino-6-phenylpyrazine-2-carbonitrile
Is not readily available in the surveyed literature, a method for the preparation of a structurally
analogous compound, 3-amino-6-phenyl-4-oxypyrazine-2-carbonitrile, has been documented.
This procedure offers a viable starting point for the synthesis of the target compound.

Experimental Protocol: Synthesis of 3-Amino-6-phenyl-
4-oxypyrazine-2-carbonitrile

This protocol is adapted from a patented synthesis process and outlines the reaction of
iIsonitrosoacetophenone with aminomalononitrile toluene-4-solfonate.[1]

Materials:

Isonitrosoacetophenone (167.4 mmol)

Aminomalononitrile toluene-4-solfonate (162.1 mmol)

Isopropanol (250 ml)

Cold Water

Cold Ethanol

Procedure:

In a 500 ml flask under an argon atmosphere, charge 25.1 g of isonitrosoacetophenone and
41.9 g of aminomalononitrile toluene-4-solfonate with 250 ml of isopropanol.

e Stir the mixture at 20°C for 4 hours.
 After the reaction period, cool the mixture to 5°C.

« Filter the resulting product and wash it with 40 ml of cold water followed by 40 ml of cold
ethanol.

 After drying, a crude product is obtained.
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 To purify, slurry the crude product three times in 100 ml of water at 20°C, filtering after each
wash.

e The resulting purified product is 11 g of 3-amino-6-phenyl-4-oxypyrazine-2-carbonitrile.[1]

Below is a workflow diagram illustrating the key steps in this synthesis.
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Obtain 3-amino-6-phenyl-4-oxypyrazine-2-carbonitrile
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Synthesis Workflow

Biological Activity and Potential Applications

Direct studies on the biological activity of 3-Amino-6-phenylpyrazine-2-carbonitrile are
limited. However, the broader class of aminopyrazine derivatives has demonstrated significant
potential in various therapeutic areas.

Derivatives of 3-aminopyrazine-2-carboxamide have been investigated as novel inhibitors of
Fibroblast Growth Factor Receptor (FGFR), a crucial target in cancer therapy.[2] Furthermore,
various substituted aminopyrazine derivatives have shown promise as antimycobacterial,
antibacterial, and antifungal agents.[3] For instance, 3-amino-N-(2,4-
dimethoxyphenyl)pyrazine-2-carboxamide has exhibited activity against Mycobacterium
tuberculosis.[3] Piperidinothiosemicarbazones derived from aminoazinecarbonitriles have also
been synthesized and evaluated for their tuberculostatic activity.[4]

The 3-amino-6-substituted-pyrazine-2-carbonitrile scaffold is considered a versatile building
block in medicinal chemistry, with potential applications in the development of treatments for
cancer and infectious diseases. The phenyl substitution in the target compound may influence
its pharmacokinetic and pharmacodynamic properties, making it a compound of interest for
further investigation.

The following diagram illustrates the potential therapeutic applications stemming from the
aminopyrazine core structure.
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Potential Therapeutic Applications
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Potential Applications

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1275326#3-amino-6-phenylpyrazine-2-carbonitrile-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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